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Introduction
Lactose octaacetate, the fully acetylated derivative of lactose, is a versatile compound with

emerging applications in both cosmetic and pharmaceutical formulations. Its properties as a

biodegradable surfactant, coupled with antimicrobial and antiviral activities, make it a

compound of interest for innovative product development.[1][2] In pharmaceuticals, it is utilized

as an excipient and coating agent to enhance stability and control the release of active

ingredients.[3] This document provides detailed application notes and protocols for the

formulation of lactose octaacetate, summarizing key quantitative data and experimental

methodologies.

Physicochemical Properties and Formulation Data
Lactose octaacetate's performance in formulations is dictated by its physical and chemical

characteristics. The following tables summarize key quantitative data for its synthesis and

properties.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b7796855?utm_src=pdf-interest
https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9570087/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9966131/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6832165/
https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Synthesis of Lactose Octaacetate via Microwave
Irradiation

Parameter Value Reference

Reactants

D-(+)-lactose monohydrate,

Acetic anhydride, Anhydrous

sodium acetate

[1]

Reaction Time 3 - 10 minutes [1]

Microwave Power 700 W [1]

Yield 74% - 92% [1]

Melting Point 67.1 - 80.2 °C [1]

Degree of Acetylation (DS) 2.58 - 3.62 [1]

Table 2: Solubility of Lactose Octaacetate in Various
Solvents
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Solvent Solubility Notes Reference

Chloroform Soluble [4]

Acetone Soluble [4]

Water Less soluble
Hydrophobic nature

due to acetyl groups.
[4]

Dichloromethane

(DCM)
Soluble [5]

Dimethylformamide

(DMF)
Soluble [5]

Dimethyl sulfoxide

(DMSO)

100 mg/mL (147.36

mM)

Requires sonication;

hygroscopic.
[5][6]

Ethyl Acetate (EtOAc) Soluble [5]

Methanol (MeOH) Soluble [5]

10% DMSO / 40%

PEG300 / 5% Tween-

80 / 45% Saline

≥ 5 mg/mL (7.37 mM) Clear solution. [6]

10% DMSO / 90%

Corn Oil
≥ 5 mg/mL (7.37 mM) Clear solution. [6]

Table 3: Rheological Properties of a Cosmetic Hand Gel
containing 0.1% Lactose Octaacetate

Parameter Value

Consistency Coefficient (k, Pa.sⁿ) 18.276

Flow Index (n) 0.1589

Coefficient of Determination (R²) 0.9637

Data from a study on a hand sanitizer gel formulation.[1]
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Biological Activities and Potential Mechanisms of
Action
Lactose octaacetate has demonstrated notable biological activities, although the precise

mechanisms are still under investigation.

Antimicrobial and Antiviral Properties
Lactose octaacetate exhibits mild to moderate antifungal activity against fungi such as

Aspergillus niger, Penicillium sp., Rhizopus sp., and Fusarium moniliforme.[7] It shows limited

activity against bacteria and yeast.[6] The proposed mechanism for sugar esters, in general,

involves the disruption of the bacterial cell membrane integrity, leading to the leakage of

intracellular components.[8]

The compound has also shown antiviral activity against Poliovirus type 1 (PV-1).[7] The

antiviral mechanism of acetylated carbohydrates is an area of active research, with evidence

suggesting that the acetyl groups can play a role in the interaction with viral proteins or host

cell receptors.[1][7]

Potential for Skin Applications
While direct evidence for the mechanism of action of lactose octaacetate on skin is limited,

related compounds and their effects provide some insights. For instance, some skin whitening

agents function by inhibiting tyrosinase, a key enzyme in melanin production.[9][10][11]

However, there is currently no specific research confirming this mechanism for lactose
octaacetate.

The anti-inflammatory properties of lactose have been observed in other contexts, but its

acetylated form has not been specifically studied for anti-inflammatory effects on the skin.[6]

Experimental Protocols
The following are detailed protocols for the synthesis, characterization, and formulation of

lactose octaacetate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8230229/
https://www.bocsci.com/product/lactose-octaacetate-cas-6291-42-5-130085.html
https://www.researchgate.net/publication/322073507_One-step_Synthesis_of_Carbohydrate_Esters_as_Antibacterial_and_Antifungal_Agents
https://pmc.ncbi.nlm.nih.gov/articles/PMC8230229/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9570087/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8230229/
https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12279274/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9091367/
https://www.cir-safety.org/sites/default/files/saccharides.pdf
https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://www.bocsci.com/product/lactose-octaacetate-cas-6291-42-5-130085.html
https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Microwave-Assisted Synthesis of Lactose
Octaacetate
Objective: To synthesize lactose octaacetate using a solvent-free microwave irradiation

method.[1]

Materials:

D-(+)-lactose monohydrate

Acetic anhydride

Anhydrous sodium acetate

95% (v/v) Ethanol

Distilled water

Round-bottom flask

Microwave reactor (700 W)

Beaker

Magnetic stirrer

Vacuum filtration apparatus

Vacuum oven

Procedure:

In a round-bottom flask, mix 10.0 g of D-(+)-lactose monohydrate with 30 cm³ of acetic

anhydride and 3.0 g of anhydrous sodium acetate.

Place the flask in a microwave reactor and irradiate at 700 W for 10 minutes.

After irradiation, pour the sample into 200 cm³ of distilled water with ice cubes and stir.
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Leave the mixture at 4 °C for 12 hours to allow for the precipitation of the lactose ester as a

white solid.

Filter the precipitate under vacuum and wash with distilled water.

Purify the lactose acetate by recrystallization with 95% ethanol, followed by distilled water.

Dry the purified lactose octaacetate in a vacuum oven to a constant weight.

Synthesis Purification

Mix Lactose,
Acetic Anhydride,
& Sodium Acetate

Microwave Irradiation
(700W, 10 min)

Precipitate in
Ice Water (4°C, 12h) Vacuum Filtration Wash with
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Recrystallize with

95% Ethanol Vacuum Drying Lactose Octaacetate

Click to download full resolution via product page

Figure 1. Workflow for the synthesis and purification of lactose octaacetate.

Protocol 2: Preparation of a Cosmetic Hand Sanitizer
Gel
Objective: To formulate a transparent hand sanitizer gel containing lactose octaacetate.[1]

Materials:

Lactose octaacetate (0.1% w/w)

Ethanol

Bergamot oil (0.1% w/w)

Hydroxypropyl cellulose

Beaker

Homogenizer/stirrer
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Procedure:

Disperse the hydroxypropyl cellulose in ethanol with stirring to form a gel base.

In a separate container, dissolve the lactose octaacetate and bergamot oil in a small

amount of ethanol.

Slowly add the lactose octaacetate solution to the gel base while continuously stirring until

a homogenous and transparent gel is formed.

Component Preparation

Formulation

Disperse Hydroxypropyl
Cellulose in Ethanol

Slowly add Active Solution
to Gel Base with Stirring

Dissolve Lactose Octaacetate
& Bergamot Oil in Ethanol

Homogenize to form
Transparent Gel Hand Sanitizer Gel

Click to download full resolution via product page

Figure 2. Workflow for the formulation of a cosmetic hand sanitizer gel.

Protocol 3: Characterization of Lactose Octaacetate
Objective: To confirm the identity and purity of the synthesized lactose octaacetate.

Methods:

FT-IR Spectroscopy: Record the infrared spectrum of the sample (e.g., in KBr pellets) to

identify characteristic functional groups. Key bands to observe include the disappearance of

the broad -OH band (around 3320 cm⁻¹) and the appearance of a strong C=O stretching

vibration from the acetyl ester groups (around 1752 cm⁻¹), as well as C-H bending from CH₃

(around 1371 cm⁻¹).[1]

NMR Spectroscopy: Record ¹H and ¹³C NMR spectra (e.g., in CDCl₃) to confirm the structure

and determine the degree of acetylation.[1]
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UV-Vis Spectroscopy: Measure the UV absorption spectrum in various solvents to determine

the absorption maxima. For example, in methanol and ethanol, the maximum absorption is

around 209-210 nm.[7]

Degree of Substitution (DS) Determination: The percentage of acetylation and the degree of

substitution can be determined by titration. This involves saponification of the ester with a

known amount of alkali (e.g., KOH) and then back-titrating the excess alkali with an acid

(e.g., HCl).[7]

Safety and Toxicological Profile
The toxicological properties of lactose octaacetate have not been fully investigated.[12]

However, studies on related saccharide esters provide some indication of their safety profile.

For instance, sucrose octaacetate has been assessed for use in cosmetics and is considered

safe under the reported practices of use and concentration.[7][13] Lactose itself is widely used

as a pharmaceutical excipient and is considered safe, with no adverse effects demonstrated at

the quantities used in formulations, even in individuals with lactose intolerance.[5][14]

It is important to note that direct dermal toxicity, irritation, and sensitization studies specifically

on lactose octaacetate are limited. Therefore, it is recommended to conduct appropriate

safety assessments for any new cosmetic or pharmaceutical formulation containing this

ingredient, following established guidelines for skin irritation and sensitization testing.[15][16]

[17][18]

Conclusion
Lactose octaacetate is a promising ingredient for cosmetic and pharmaceutical formulations

due to its multifaceted properties. Its synthesis is achievable through efficient methods like

microwave irradiation, and it can be incorporated into various product forms, such as gels.

While its antimicrobial and antiviral activities are documented, further research is needed to

fully elucidate the mechanisms of action, particularly for any potential skin benefits. As with any

ingredient, comprehensive safety testing is crucial before commercialization. The protocols and

data presented in these application notes provide a solid foundation for researchers and

formulators to explore the potential of lactose octaacetate in innovative product development.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8230229/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8230229/
https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ6669514&productDescription=LACTOSE+OCTAACETATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC8230229/
https://www.mdpi.com/1420-3049/30/15/3123
https://www.researchgate.net/publication/365450538_MICROWAVE-ASSISTED_SYNTHESIS_OF_LACTOSE_OCTAACETATES_AND_THEIR_APPLICATION_IN_A_COSMETIC_HAND_GEL
https://pharma.lactalisingredients.com/2024/07/24/the-benefits-of-lactose-as-an-excipient/
https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://www.ecetoc.org/publication/monograph-029-skin-sensitisation-testing-for-the-purpose-of-hazard-indentification-and-risk-assessment/
https://www.criver.com/products-services/safety-assessment/toxicology-services/skin-irritation-corrosion-testing
https://www.creative-biolabs.com/drug-discovery/therapeutics/skin-irritation-test.htm
https://www.mdpi.com/2305-6304/11/4/392
https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://www.benchchem.com/product/b7796855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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